Cas no 2375261-32-6 (Methyl 3-tert-butylpyrrolidine-3-carboxylate;hydrochloride)

• Product Name: Methyl 3-tert-butylpyrrolidine-3-carboxylate;hydrochloride
• CAS No: 2375261-32-6
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 6291023
• PubChem ID: 145874411
• Update Time: 2025-10-21

Methyl 3-tert-butylpyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-tert-butylpyrrolidine-3-carboxylate;hydrochloride
• methyl 3-tert-butylpyrrolidine-3-carboxylate hydrochloride
• EN300-7444252
• 2375261-32-6

• Inchi： 1S/C10H19NO2.ClH/c1-9(2,3)10(8(12)13-4)5-6-11-7-10;/h11H,5-7H2,1-4H3;1H
• InChI Key： ZBEPUONPUDXWJU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CNCC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-tert-butylpyrrolidine-3-carboxylate;hydrochloride

Methyl 3-tert-butylpyrrolidine-3-carboxylate Hydrochloride: A Comprehensive Overview

Methyl 3-tert-butylpyrrolidine-3-carboxylate hydrochloride is a compound with the CAS number 2375261-32-6, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and its structure incorporates a methyl ester group and a hydrochloride counterion. The presence of the tert-butyl substituent adds steric bulk to the molecule, which can influence its physical properties and reactivity.

Recent studies have highlighted the potential of Methyl 3-tert-butylpyrrolidine-3-carboxylate hydrochloride as a versatile building block in organic synthesis. Its unique structure allows for various functional group transformations, making it valuable in the construction of complex molecules. For instance, researchers have explored its use in the synthesis of bioactive compounds, where the steric effects introduced by the tert-butyl group play a crucial role in modulating biological activity.

The synthesis of Methyl 3-tert-butylpyrrolidine-3-carboxylate hydrochloride typically involves multi-step processes, including ring formation and subsequent functionalization. One notable approach involves the use of catalytic asymmetric synthesis to construct the chiral pyrrolidine ring, which is essential for applications in enantioselective catalysis. This method not only enhances the efficiency of the synthesis but also opens avenues for exploring enantiomeric excess in downstream products.

In terms of applications, Methyl 3-tert-butylpyrrolidine-3-carboxylate hydrochloride has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Recent findings suggest that it can serve as a precursor for metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis due to their high surface area and tunable pore structures.

Moreover, the compound's stability under various reaction conditions makes it an attractive candidate for use in pharmaceutical intermediates. Its role as an intermediate in drug discovery programs has been documented, particularly in the development of agents targeting neurological disorders. The hydrochloride form is often preferred due to its improved solubility properties, which facilitate its incorporation into drug delivery systems.

From an analytical standpoint, Methyl 3-tert-butylpyrrolidine-3-carboxylate hydrochloride has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, Methyl 3-tert-butylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2375261-32-6) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique structural features and versatile reactivity continue to make it a subject of interest for researchers seeking innovative solutions across these disciplines.